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Compound of Interest

Compound Name: Di-o-tolyl-phosphate-d14

Cat. No.: B12428919 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. Di-o-tolyl-phosphate-d14, like other

organophosphates, requires meticulous disposal procedures to prevent potential harm to

human health and the environment. This guide provides essential, step-by-step instructions for

the proper disposal of Di-o-tolyl-phosphate-d14, adhering to safety and regulatory standards.

Key Quantitative Data
Understanding the physicochemical properties of a substance is crucial for its safe

management. Below is a summary of key quantitative data for Di-o-tolyl-phosphate-d14.

Property Value

Molecular Formula C₁₄HD₁₄O₄P

Molecular Weight 292.33 g/mol [1]

IUPAC Name

bis[2,3,4,5-tetradeuterio-6-

(trideuteriomethyl)phenyl] hydrogen

phosphate[1]

Experimental Protocol for Disposal
The recommended disposal method for Di-o-tolyl-phosphate-d14 and related

organophosphate compounds is incineration by a licensed hazardous waste disposal facility.[2]
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This ensures complete destruction of the compound, minimizing environmental release.

Materials:

Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., neoprene or nitrile)[3]

Safety goggles or face shield

Lab coat

Respiratory protection (if handling powders or creating aerosols)[4]

Leak-proof, sealable waste container compatible with the chemical

Hazardous waste labels

Inert absorbent material (e.g., vermiculite, sand) for spill management

Procedure:

Personal Protective Equipment (PPE) and Safety:

Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a

lab coat, when handling Di-o-tolyl-phosphate-d14.[5][6]

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of any dust or vapors.[6]

Waste Collection:

Place all materials contaminated with Di-o-tolyl-phosphate-d14, including unused

product, contaminated lab supplies (e.g., pipette tips, weighing boats), and used PPE, into

a designated, leak-proof, and sealable hazardous waste container.

Do not mix Di-o-tolyl-phosphate-d14 waste with other waste streams unless explicitly

permitted by your institution's hazardous waste management plan.
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Spill Management:

In the event of a spill, contain the material using an inert absorbent such as vermiculite or

sand.

Carefully collect the absorbent material and the spilled substance and place it into the

designated hazardous waste container.

Clean the spill area thoroughly with an appropriate solvent and place the cleaning

materials into the waste container.

Container Labeling:

Securely seal the hazardous waste container.

Clearly label the container with "Hazardous Waste," the full chemical name ("Di-o-tolyl-
phosphate-d14"), the approximate quantity, and the date of accumulation.

Storage:

Store the sealed and labeled hazardous waste container in a designated, secure, and

well-ventilated area, away from incompatible materials. This area should be accessible

only to authorized personnel.

Disposal:

Arrange for the collection of the hazardous waste by a licensed and certified hazardous

waste disposal company.

Provide the disposal company with a copy of the Safety Data Sheet (SDS) for the non-

deuterated compound or any other relevant safety information.

Never dispose of Di-o-tolyl-phosphate-d14 down the drain or in the regular trash.[7]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for Di-o-tolyl-
phosphate-d14.
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Caption: Workflow for the proper disposal of Di-o-tolyl-phosphate-d14.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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